Cas no 27629-21-6 (1,2,3-Benzenetriamine,5-(methylsulfonyl)-N2,N2-dipropyl-)

1,2,3-Benzenetriamine,5-(methylsulfonyl)-N2,N2-dipropyl- structure
27629-21-6 structure
Product Name:1,2,3-Benzenetriamine,5-(methylsulfonyl)-N2,N2-dipropyl-
CAS No:27629-21-6
MF:C13H23N3O2S
MW:285.405621767044
CID:283124
PubChem ID:5743417
Update Time:2025-04-19

1,2,3-Benzenetriamine,5-(methylsulfonyl)-N2,N2-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzenetriamine,5-(methylsulfonyl)-N2,N2-dipropyl-
    • 4-methylsulfonyl-2-N,2-N-dipropylbenzene-1,2,3-triamine
    • 1,2,3-Benzenetriamine, 4-(methylsulfonyl)-N2,N2-dipropyl-
    • 4-(Methylsulfonyl)-N2,N2-dipropyl-1,2,3-benzenetriamine
    • 4-(Methanesulfonyl)-N~2~,N~2~-dipropylbenzene-1,2,3-triamine
    • DTXSID90950287
    • 27629-21-6
    • Inchi: 1S/C13H23N3O2S/c1-4-8-16(9-5-2)13-10(14)6-7-11(12(13)15)19(3,17)18/h6-7H,4-5,8-9,14-15H2,1-3H3
    • InChI Key: IIVFPZFFBOKNBX-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC=C(C(=C1N)N(CCC)CCC)N)(=O)=O

Computed Properties

  • Exact Mass: 285.15129
  • Monoisotopic Mass: 285.151098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.8
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.19
  • Boiling Point: 492.2°C at 760 mmHg
  • Flash Point: 251.5°C
  • Refractive Index: 1.573
  • PSA: 89.42
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